1,2-diamino-4-(4-biphenylyl)-imidazole
Cat. No. B5706880
M. Wt: 250.30 g/mol
InChI Key: IQTLDZWTHBSIKG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05840911
Procedure details
A solution of 9.2 g (0.0189 mol) of 2-amino-1-benzylideneamino-4-(4-biphenylyl)-imidazole and 22 ml of hydrazine hydrate in 73 ml of diethylene glycol is stirred at 140° C. for 48 hours. After cooling to 20° C., 100 ml of acetonitrile are added to the reaction mixture, which is then cooled further to 5° C. The product that has separated out is filtered off and washed with acetonitrile and diethyl ether. In that manner there is obtained the title compound having a water content of 0.41 %, m.p. >280° C., 1H-NMR (DMSO): δ=7.29-7.73 (m, 9H); 7.12 (s, 1H); 5.55 (s, 2H); 5.39 (s, 2H).
Name
2-amino-1-benzylideneamino-4-(4-biphenylyl)-imidazole
Quantity
9.2 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[N:3]([N:19]=CC2C=CC=CC=2)[CH:4]=[C:5]([C:7]2[CH:12]=[CH:11][C:10]([C:13]3[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=3)=[CH:9][CH:8]=2)[N:6]=1.O.NN.C(#N)C>C(O)COCCO>[NH2:19][N:3]1[CH:4]=[C:5]([C:7]2[CH:8]=[CH:9][C:10]([C:13]3[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=3)=[CH:11][CH:12]=2)[N:6]=[C:2]1[NH2:1] |f:1.2|
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Inputs
Step One
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Name
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2-amino-1-benzylideneamino-4-(4-biphenylyl)-imidazole
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Quantity
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9.2 g
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Type
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reactant
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Smiles
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NC=1N(C=C(N1)C1=CC=C(C=C1)C1=CC=CC=C1)N=CC1=CC=CC=C1
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Name
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Quantity
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22 mL
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Type
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reactant
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Smiles
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O.NN
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Name
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Quantity
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73 mL
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Type
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solvent
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Smiles
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C(COCCO)O
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Step Two
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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C(C)#N
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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20 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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is then cooled further to 5° C
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CUSTOM
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Type
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CUSTOM
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Details
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The product that has separated out
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FILTRATION
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Type
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FILTRATION
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Details
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is filtered off
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WASH
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Type
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WASH
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Details
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washed with acetonitrile and diethyl ether
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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NN1C(=NC(=C1)C1=CC=C(C=C1)C1=CC=CC=C1)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
